Cas no 1003946-20-0 (1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 1003946-20-0
• MF: C₁₁H₂₂N₂O₃
• MW: 230.30
• CID: 5096929
• Update Time: 2026-03-02

1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-9(14)8(6-12)7-13/h8-9,14H,4-7,12H2,1-3H3
• InChI Key： RIMYCVANDMMPSG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)C(CN)C1

Additional information on 1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester: A Comprehensive Overview

The compound 1-Piperidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, 1,1-dimethylethyl ester (CAS NO 1003946-20-0) is a highly specialized chemical entity that belongs to the family of piperidine derivatives. This compound has garnered significant attention in the biomedical field due to its unique structural features and potential applications in drug delivery, cancer research, and biological imaging.

Piperidine-based compounds are well-known for their versatile chemical properties, which make them valuable in various biochemical and pharmaceutical contexts. The presence of the carboxylic acid group in this molecule renders it particularly suitable for esterification reactions, a critical step in the synthesis of bioactive molecules. Furthermore, the aminomethyl substituent at position 3 and the hydroxy group at position 4 introduce additional functional diversity, enabling the formation of intricate molecular interactions that are often exploited in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a prodrug candidate. Prodrugs are designed to enhance the bioavailability and pharmacokinetics of therapeutic agents by delivering them to specific tissues or compartments within the body. The 1,1-dimethylethyl ester group serves as a protecting moiety, which can be cleaved under physiological conditions to release the active drug. This feature makes it particularly appealing for controlled drug delivery systems, such as biodegradable hydrogels or nanoparticle-based formulations.

One of the most promising applications of this compound lies in its potential to modulate signaling pathways involved in cancer progression. For instance, studies have demonstrated that certain piperidine derivatives can inhibit key enzymes such as matrix metalloproteinases (MMPs), which play a critical role in tumor invasion and metastasis. By targeting these enzymes, this compound may offer a novel approach to anticancer therapy.

Additionally, the compound's ability to chelate metal ions has opened up new avenues for its application in metal-based therapies. Metal ions such as iron (Fe) and copper (Cu) are essential for various cellular processes, but their dysregulation is often associated with diseases like cancer and neurodegenerative disorders. By selectively binding to these ions, this compound could potentially modulate their biological activity, offering a novel strategy for treating these conditions.

Recent advancements in crystallography and computational chemistry have provided valuable insights into the molecular architecture of this compound. High-resolution X-ray diffraction studies have revealed that the piperidine ring adopts a chair-like conformation, which is critical for maintaining its stability and reactivity. These findings have been instrumental in designing more efficient synthetic routes and optimizing the compound's pharmacokinetic properties.

Another area of active research involves the exploration of this compound as a template for constructing complex natural product analogs. Piperidine derivatives are known to mimic the structural motifs found in many bioactive natural products, such as alkaloids and terpenoids. By leveraging this similarity, researchers aim to develop new drugs that can target disease-causing pathogens with high specificity and efficacy.

Furthermore, the compound's hydrophilic-lipophilic balance (HLB) makes it a suitable candidate for use in liposomal drug delivery systems. Liposomes are nanoscale vesicles that can encapsulate drugs and deliver them directly to target cells. The presence of hydrophilic groups such as the carboxylic acid and hydroxy moieties enhances the compound's solubility, while the lipophilic piperidine ring facilitates membrane interaction, making it an ideal candidate for this application.

Recent breakthroughs in machine learning and artificial intelligence have also been applied to study the properties of this compound. Predictive models based on quantum chemistry have been used to simulate the compound's behavior under various physiological conditions, providing valuable insights into its potential as a drug candidate. These computational tools have significantly accelerated the discovery process, enabling researchers to identify promising leads with greater efficiency.

Lastly, ongoing research is exploring the use of this compound in vaccine development. The ability of piperidine derivatives to modulate immune responses makes them attractive candidates for adjuvants or vaccine carriers. By enhancing the immunogenicity of vaccines, this compound could play a pivotal role in combating infectious diseases and improving public health.